Cas no 3770-98-7 (1,1,1-Tribromoacetone)

1,1,1-Tribromoacetone structure
1,1,1-Tribromoacetone structure
Product Name:1,1,1-Tribromoacetone
CAS No:3770-98-7
MF:C3H3Br3O
MW:294.767318964005
CID:1057939
PubChem ID:536749
Update Time:2025-04-20

1,1,1-Tribromoacetone Chemical and Physical Properties

Names and Identifiers

    • 1,1,1-Tribromoacetone
    • 1,1,1-tribromopropan-2-one
    • AKOS040758098
    • CS-0128449
    • DB-336889
    • SCHEMBL4822982
    • OHJUXYKQXTXBTR-UHFFFAOYSA-N
    • 1,1,1-Tribromoacetone #
    • HY-133623
    • 3770-98-7
    • Tribromaceton
    • 1,1,1-Tribromopropanone
    • DTXSID30336849
    • 2-Propanone, 1,1,1-tribromo-
    • Inchi: 1S/C3H3Br3O/c1-2(7)3(4,5)6/h1H3
    • InChI Key: OHJUXYKQXTXBTR-UHFFFAOYSA-N
    • SMILES: BrC(C(C)=O)(Br)Br

Computed Properties

  • Exact Mass: 291.77329
  • Monoisotopic Mass: 291.77340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 82.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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